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Compound of Interest

Compound Name: TP 472N

Cat. No.: B1191974

Get Quote

Executive Summary
TP-472N (CAS: 2080306-24-5) is the structural negative control for TP-472, a selective

chemical probe for bromodomain-containing proteins BRD9 and BRD7.[1] In epigenetic

assays, the validity of a "hit" with TP-472 is contingent upon the lack of activity in the TP-472N

arm. Therefore, molar parity between the active probe and the negative control is critical.

This guide provides a rigorous method for calculating molarity and reconstituting TP-472N,

ensuring that the negative control is delivered at the exact same molar concentration as the

active probe, eliminating confounding variables in chromatin remodeling and transcription

control experiments.

Critical Physicochemical Properties
Before reconstitution, verify the specific batch properties on your Certificate of Analysis (CoA).
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Property Value / Description Notes

Molecular Weight (MW) 306.36 g/mol
Critical for molarity calculation.

[2]

Formula

Solubility (Primary) DMSO (up to 100 mM)
Preferred solvent for stock

solutions.

Solubility (Secondary) Ethanol (up to 20 mM)
Lower solubility; less ideal for

high-conc stocks.

Appearance White to off-white solid

Storage -20°C (Desiccated) Hygroscopic. Keep dry.

Warning: Do not attempt to reconstitute directly in aqueous buffers (PBS, Saline). This will lead

to immediate precipitation. Dissolve in DMSO first, then dilute into the assay medium.

The Mathematics of Reconstitution[2]
To ensure experimental rigor, you must calculate the solvent volume required to achieve a

specific Target Stock Concentration (usually 10 mM or 50 mM) based on the exact mass in the

vial.

The Master Formula
To find the Volume (

) of DMSO required:

Where:

Mass: The amount of TP-472N powder (check vial label or weigh).
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MW: 306.36 g/mol .[2]

Concentration: Your desired stock molarity (e.g., 10 mM).

Quick Reference Table (Based on MW 306.36)
Use this table for rapid volume determination.

Vial Mass Target Stock Conc. DMSO Volume Required

1 mg 10 mM 326.4 µL

1 mg 50 mM 65.3 µL

5 mg 10 mM 1632.0 µL (1.63 mL)

5 mg 50 mM 326.4 µL

10 mg 10 mM 3264.1 µL (3.26 mL)

10 mg 50 mM 652.8 µL

Protocol: High-Fidelity Reconstitution
Phase 1: Preparation

Equilibration: Remove the TP-472N vial from -20°C storage and allow it to warm to room

temperature (approx. 15-20 mins) inside a desiccator.

Why? Opening a cold vial introduces condensation (water), which can degrade the

compound and alter the actual concentration.

Centrifugation: Briefly spin the vial (1-2 mins at 500 x g) to ensure all powder is at the

bottom.

Why? Electrostatic forces often trap powder in the cap.

Phase 2: Solubilization
Calculation: Determine the exact volume of DMSO (anhydrous, ≥99.9%) needed using the

formula in Section 3.1.
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Addition: Add the calculated volume of DMSO directly to the vial.

Mixing: Vortex moderately for 30 seconds. Inspect visually. The solution should be clear and

particulate-free.

Troubleshooting: If particles persist, sonicate in a water bath for 2 minutes or warm slightly

to 37°C.

Phase 3: Aliquoting & Storage
Never store the bulk stock at 4°C.

Aliquot: Divide the stock solution into small volumes (e.g., 20 µL or 50 µL) suitable for single-

use experiments. Use amber tubes or wrap in foil to protect from light.

Freeze: Store aliquots at -20°C or -80°C.

Stability: Stable for up to 6 months at -20°C in DMSO. Avoid repeated freeze-thaw cycles

(max 1 cycle recommended).

Visual Workflows
Diagram 1: Reconstitution Logic Flow
This decision tree ensures you select the correct solvent volume based on mass and desired

molarity.
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Figure 1: Step-by-step workflow for reconstituting TP-472N to ensure chemical stability and

concentration accuracy.

Diagram 2: Experimental Design (Active vs. Negative
Control)
This diagram illustrates how to maintain molar parity between TP-472 and TP-472N in an

assay.
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Figure 2: Parallel workflow demonstrating that while MWs differ, the Molarity of the stock

solutions must be identical to validate the negative control.

Application Notes & Troubleshooting
Why Molarity Matters (vs. mg/mL)
Researchers often default to mg/mL for convenience. However, TP-472 (Active) has a MW of

333.38, while TP-472N (Negative) has a MW of 306.36.

If you treat cells with 1 µg/mL of both:

TP-472: ~3.0 µM

TP-472N: ~3.26 µM
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Result: You are overdosing the negative control by nearly 9%. In sensitive epigenetic assays,

this can mask subtle off-target effects. Always dose by Molarity.

DMSO Tolerance
Ensure the final concentration of DMSO in your cell culture does not exceed 0.1% (or 0.5% for

robust lines).

Example: To achieve 1 µM final drug concentration with 0.1% DMSO, you need a 1 mM

stock (1000x concentrate).

"Precipitation Shock"
When diluting the DMSO stock into aqueous media:

Place the culture media in a tube.

Add the DMSO stock while vortexing or swirling rapidly.

Do not add the stock to a static buffer surface, as the local high concentration causes the

compound to crash out of solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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